N-(3-acetylphenyl)-3,5-diethoxybenzamide

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(3-acetylphenyl)-3,5-diethoxybenzamide
• InChI: InChI=1S/C19H21NO4/c1-4-23-17-10-15(11-18(12-17)24-5-2)19(22)20-16-8-6-7-14(9-16)13(3)21/h6-12H,4-5H2,1-3H3,(H,20,22)
• InChI Key: CCIQAZLGYHHDKU-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)C)OCC

Description

N-(3-acetylphenyl)-3,5-diethoxybenzamide, also known as ADEB, is a chemical compound that has been extensively studied for its potential applications in scientific research. ADEB is a derivative of the natural compound, piperine, which is found in black pepper.

Mechanism of Action

N-(3-acetylphenyl)-3,5-diethoxybenzamide binds to the ATP-binding pocket of Hsp90, preventing the binding of ATP and subsequent chaperone activity. This inhibition leads to the destabilization and degradation of many oncogenic proteins, ultimately leading to apoptosis.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, N-(3-acetylphenyl)-3,5-diethoxybenzamide has also been studied for its effects on glucose metabolism. N-(3-acetylphenyl)-3,5-diethoxybenzamide has been shown to increase glucose uptake in skeletal muscle cells, potentially making it a candidate for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetylphenyl)-3,5-diethoxybenzamide in lab experiments is its potency and specificity for Hsp90 inhibition. However, N-(3-acetylphenyl)-3,5-diethoxybenzamide has also been shown to have low solubility in water, which can limit its use in certain experiments.

Future Directions

Future research on N-(3-acetylphenyl)-3,5-diethoxybenzamide could focus on its potential applications in the treatment of other diseases, such as neurodegenerative disorders. Additionally, further studies could investigate the optimal dosage and administration of N-(3-acetylphenyl)-3,5-diethoxybenzamide for its potential therapeutic use.

Synthesis Methods

N-(3-acetylphenyl)-3,5-diethoxybenzamide can be synthesized through a multi-step process starting with the reaction of 3,5-diethoxybenzoic acid with acetic anhydride to form 3,5-diethoxybenzoic anhydride. This intermediate is then reacted with 3-acetylphenol in the presence of a catalyst to produce N-(3-acetylphenyl)-3,5-diethoxybenzamide. The purity and yield of N-(3-acetylphenyl)-3,5-diethoxybenzamide can be improved through recrystallization.

Scientific Research Applications

N-(3-acetylphenyl)-3,5-diethoxybenzamide has been studied for its potential applications in cancer research, specifically in the inhibition of the enzyme, heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that plays a critical role in the folding and stabilization of many oncogenic proteins. Inhibition of Hsp90 has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(3-acetylphenyl)-3,5-diethoxybenzamide has demonstrated potent inhibitory activity against Hsp90 and has been shown to induce apoptosis in cancer cells.